Cas no 2138245-14-2 (2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one)

• Product Name: 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one
• CAS No: 2138245-14-2
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 5611091
• PubChem ID: 165863434
• Update Time: 2025-07-10

2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-842557
• 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one
• 2138245-14-2
• 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one

• Inchi： 1S/C13H25N3O2/c1-11-8-14-10-13(18-11)4-6-16(7-5-13)12(17)9-15(2)3/h11,14H,4-10H2,1-3H3
• InChI Key： PZKIFAGXTCBSLW-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC21CCN(C(CN(C)C)=O)CC2

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro5.5undecan-9-yl}ethan-1-one

Recent Advances in the Study of 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one (CAS: 2138245-14-2)

The compound 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one (CAS: 2138245-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo studies have demonstrated its high binding affinity and selectivity, making it a candidate for further development in targeted therapies. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding interactions of this compound with its target proteins, providing valuable insights into its structural-activity relationships.

In addition to its kinase inhibitory properties, recent findings have highlighted the compound's potential in addressing drug resistance mechanisms. A study published in the Journal of Medicinal Chemistry reported that 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one exhibits synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy against resistant cancer cell lines. This discovery opens new avenues for combination therapies in oncology.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolic stability, and toxicity profile. Results indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and minimal off-target effects. These properties suggest that the compound could be optimized for oral administration, a significant advantage in clinical settings.

Despite these promising findings, challenges remain in the development of this compound. Issues such as synthetic scalability, formulation stability, and long-term safety need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 2-(dimethylamino)-1-{2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}ethan-1-one represents a novel and versatile scaffold in drug discovery. Its unique structural and functional properties make it a valuable tool for probing biological pathways and developing next-generation therapeutics. Continued research and development efforts are expected to further elucidate its full therapeutic potential and pave the way for its application in treating complex diseases.